Cas no 1564792-12-6 ((1-Benzylpiperazin-2-yl)methanamine)

• Product Name: (1-Benzylpiperazin-2-yl)methanamine
• CAS No: 1564792-12-6
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• MDL: MFCD26887459
• CID: 5616493
• PubChem ID: 67565268
• Update Time: 2025-11-01

(1-Benzylpiperazin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL8365481
• EN300-3138043
• (1-benzylpiperazin-2-yl)methanamine
• 1564792-12-6
• (1-Benzylpiperazin-2-yl)methanamine

• MDL： MFCD26887459
• Inchi： 1S/C12H19N3/c13-8-12-9-14-6-7-15(12)10-11-4-2-1-3-5-11/h1-5,12,14H,6-10,13H2
• InChI Key： LJFUPDQHQXPIGP-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCNCC1CN

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.3Ų

Additional information on (1-Benzylpiperazin-2-yl)methanamine

Chemical Compound: (1-Benzylpiperazin-2-yl)methanamine (CAS No. 1564792-12-6)

The compound (1-Benzylpiperazin-2-yl)methanamine with CAS No. 1564792-12-6 is a significant molecule in the field of organic chemistry, particularly in the synthesis of complex heterocyclic compounds. This compound belongs to the class of piperazine derivatives, which are widely studied for their applications in drug discovery, materials science, and organic synthesis.

Piperazine derivatives like (1-Benzylpiperazin-2-yl)methanamine are characterized by their six-membered ring structure containing two nitrogen atoms. The presence of a benzyl group attached to the piperazine ring introduces unique electronic and steric properties, making this compound highly versatile for various chemical transformations. Recent studies have highlighted the potential of such derivatives in the development of novel pharmaceutical agents targeting neurodegenerative diseases and cancer.

The synthesis of (1-Benzylpiperazin-2-yl)methanamine typically involves multi-step reactions, including nucleophilic substitution and coupling reactions. Researchers have optimized these processes to achieve higher yields and better purity, ensuring the compound's suitability for advanced applications. For instance, a study published in *Organic Chemistry International* demonstrated a novel approach to synthesizing this compound using microwave-assisted techniques, significantly reducing reaction times while maintaining product quality.

In terms of applications, (1-Benzylpiperazin-2-yl)methanamine has shown promise as an intermediate in the synthesis of bioactive molecules. Its ability to form stable amine bonds makes it an ideal candidate for constructing complex molecular architectures. A recent breakthrough in medicinal chemistry involves the use of this compound as a building block for designing inhibitors targeting specific enzymes implicated in Alzheimer's disease.

Moreover, the compound's structural flexibility allows for its incorporation into polymer systems, where it can serve as a cross-linking agent or a functional group modifier. This has opened new avenues in materials science, particularly in the development of advanced polymers with tailored properties for biomedical applications.

Recent advancements in computational chemistry have also enabled detailed studies of (1-Benzylpiperazin-2-yl)methanamine's electronic properties and reactivity patterns. Using density functional theory (DFT), researchers have mapped out its molecular orbitals and interaction sites, providing valuable insights into its behavior under different chemical conditions. These findings have been instrumental in guiding experimental designs and optimizing synthetic pathways.

In conclusion, (1-Benzylpiperazin-2-yl)methanamine (CAS No. 1564792-12-6) stands as a pivotal molecule in contemporary organic chemistry research. Its diverse applications across drug discovery, materials science, and synthetic chemistry underscore its importance as a versatile building block for creating innovative chemical entities. As research continues to uncover new potentials for this compound, its role in advancing scientific frontiers is expected to grow significantly.